N-(sec-butyl)-1-piperidinecarboxamide
Overview
Description
N-(sec-butyl)-1-piperidinecarboxamide, also known as BZP, is a synthetic compound that belongs to the piperazine family. BZP has been extensively studied due to its potential as a psychoactive drug. However, in recent years, it has gained attention for its potential use in scientific research.
Mechanism of Action
N-(sec-butyl)-1-piperidinecarboxamide acts by increasing the release of dopamine, norepinephrine, and serotonin in the brain. This leads to an increase in energy, alertness, and euphoria, similar to the effects of amphetamines. N-(sec-butyl)-1-piperidinecarboxamide also acts as a monoamine oxidase inhibitor, which can further enhance its stimulant effects.
Biochemical and Physiological Effects
N-(sec-butyl)-1-piperidinecarboxamide has been shown to have a number of biochemical and physiological effects. These include an increase in heart rate, blood pressure, and body temperature. N-(sec-butyl)-1-piperidinecarboxamide has also been shown to increase the release of cortisol, a stress hormone, and to decrease the release of growth hormone.
Advantages and Limitations for Lab Experiments
N-(sec-butyl)-1-piperidinecarboxamide has a number of advantages for use in lab experiments, including its low cost and availability. N-(sec-butyl)-1-piperidinecarboxamide is also relatively easy to synthesize and can be used in a variety of experimental designs. However, N-(sec-butyl)-1-piperidinecarboxamide has a number of limitations, including its potential for abuse and its potentially harmful effects on the brain and body.
Future Directions
There are a number of potential future directions for research on N-(sec-butyl)-1-piperidinecarboxamide. These include studies on its long-term effects on the brain and body, as well as studies on its potential therapeutic uses, such as in the treatment of depression or attention deficit hyperactivity disorder (ADHD). Additionally, research could be conducted on the development of safer and more effective analogs of N-(sec-butyl)-1-piperidinecarboxamide.
Scientific Research Applications
N-(sec-butyl)-1-piperidinecarboxamide has been used in a variety of scientific research applications, including studies on its mechanism of action and its biochemical and physiological effects. N-(sec-butyl)-1-piperidinecarboxamide has been shown to have stimulant properties, similar to those of amphetamines, making it a useful tool in the study of the brain's reward pathways.
properties
IUPAC Name |
N-butan-2-ylpiperidine-1-carboxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H20N2O/c1-3-9(2)11-10(13)12-7-5-4-6-8-12/h9H,3-8H2,1-2H3,(H,11,13) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XXODVJHJUCLFBY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)NC(=O)N1CCCCC1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H20N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
184.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(butan-2-yl)piperidine-1-carboxamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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